Cas no 83113-54-6 (benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside)

Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside is a protected glycoside derivative widely used in carbohydrate chemistry and glycoconjugate synthesis. The acetyl groups at the 2, 3, 4, and 6 positions provide steric and electronic protection, enhancing stability during chemical transformations. The benzyl group at the anomeric center allows for selective deprotection under mild conditions, facilitating further functionalization. This compound serves as a versatile intermediate in the synthesis of oligosaccharides, glycoproteins, and other bioactive molecules. Its well-defined stereochemistry and high purity make it suitable for precise glycosylation reactions. The product is commonly employed in pharmaceutical research and glycoscience due to its reliability and compatibility with standard synthetic protocols.
benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside structure
83113-54-6 structure
Product Name:benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
CAS No:83113-54-6
MF:C21H26O10
MW:438.425147533417
CID:2024751
Update Time:2025-10-29

benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
    • benzyl alcohol 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
    • benzyl-2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
    • BGLU
    • O-benzyl-2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside
    • phenylmethyl O-beta-D-glucopyranoside tetraacetate
    • β-D-Galactopyranoside, phenylmethyl, tetraacetate (9CI)
    • Inchi: 1S/C21H26O10/c1-12(22)26-11-17-18(28-13(2)23)19(29-14(3)24)20(30-15(4)25)21(31-17)27-10-16-8-6-5-7-9-16/h5-9,17-21H,10-11H2,1-4H3/t17-,18+,19+,20-,21-/m1/s1
    • InChI Key: XDMACMMTPGFUCZ-XDWAVFMPSA-N
    • SMILES: O([C@H]1[C@@H](OC(=O)C)[C@@H](COC(=O)C)O[C@@H](OCC2C=CC=CC=2)[C@@H]1OC(=O)C)C(=O)C

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benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Mercury dibromide
Reference
Galacturonic acid derivatives. II. D-Galactose-derived D-galacturonic acid derivatives suitable as glycosyl acceptors
Steffan, Wolfram; et al, Carbohydrate Research, 1990, 204, 109-20

Production Method 2

Reaction Conditions
1.1 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ;  3 h, -40 °C; 1 h, rt
1.2 Reagents: Triethylamine ;  neutralized, rt
Reference
[bmim][OTf]: a versatile room temperature glycosylation promoter
Galan, M. Carmen; et al, Tetrahedron Letters, 2009, 50(4), 442-445

Production Method 3

Reaction Conditions
Reference
A facile synthesis of the GalNAcβ1→4Gal target sequence of respiratory pathogens
Autar, Reshma; et al, Carbohydrate Research, 2005, 340(15), 2436-2442

Production Method 4

Reaction Conditions
1.1 Solvents: Dichloromethane ;  15 min, rt
1.2 Catalysts: Gold trichloride ;  20 min, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ;  rt
Reference
A versatile glycosylation strategy via Au(III) catalyzed activation of thioglycoside donors
Vibhute, Amol M.; et al, Chemical Science, 2016, 7(7), 4259-4263

Production Method 5

Reaction Conditions
1.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane ;  rt → 0 °C; 1 h, 0 °C
1.2 0 °C; 4 h, 0 °C
1.3 Reagents: Triethylamine
Reference
Rational Design and Synthesis of D-galactosyl Lysophospholipids as Selective Substrates and non-ATP-competitive Inhibitors of Phosphatidylinositol Phosphate Kinases
Sun, Mengxia; et al, Chemistry - A European Journal, 2023, 29(2),

Production Method 6

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ;  overnight, rt
Reference
Rhamnogalacturonan II: Chemical Synthesis of a Substructure Including α-2,3-Linked KDO
Mancuso, Enzo; et al, Chemistry - A European Journal, 2021, 27(24), 7099-7102

Production Method 7

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Dichloromethane ;  20 min, rt
1.2 Reagents: Silver carbonate ;  10 h, rt
Reference
Synthesis, biological activity of salidroside and its analogues
Guo, Yibing; et al, Chemical & Pharmaceutical Bulletin, 2010, 58(12), 1627-1629

Production Method 8

Reaction Conditions
1.1 Reagents: Silver carbonate Solvents: Dichloromethane ;  30 min, rt
1.2 Solvents: Dichloromethane ;  15 min, rt; 24 h, rt
Reference
Hypoxia-activated, small-molecule-induced gene expression
Collins, Sarah L.; et al, ACS Chemical Biology, 2018, 13(12), 3354-3360

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ;  0 °C → rt; 2.5 h, rt
2.1 Reagents: Silver carbonate Solvents: Dichloromethane ;  30 min, rt
2.2 Solvents: Dichloromethane ;  15 min, rt; 24 h, rt
Reference
Hypoxia-activated, small-molecule-induced gene expression
Collins, Sarah L.; et al, ACS Chemical Biology, 2018, 13(12), 3354-3360

Production Method 10

Reaction Conditions
1.1 Reagents: Tin tetrachloride ,  Thionyl chloride Solvents: Dichloromethane ;  rt
2.1 Solvents: Carbon dioxide ;  rt → 90 °C; 24 h, 1500 psi, 90 °C
Reference
Metal-free and VOC-free O-glycosylation in supercritical CO2
Cardona, Adria; et al, Green Chemistry, 2017, 19(11), 2687-2694

Production Method 11

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine Solvents: Pyridine ;  overnight, rt
Reference
1,2-cis Alkyl glycosides: straightforward glycosylation from unprotected 1-thioglycosyl donors
Meng, Bo; et al, Organic & Biomolecular Chemistry, 2014, 12(28), 5182-5191

Production Method 12

Reaction Conditions
1.1 Reagents: Trimethylsilyl iodide Solvents: Dichloromethane ;  0 °C; 20 min, 0 °C
1.2 Reagents: Toluene ;  0 °C
1.3 Reagents: Silver triflate Solvents: Dichloromethane ;  0 °C; 30 min, 0 °C
Reference
Stannyl ceramides as efficient acceptors for synthesising β-galactosyl ceramides
Morales-Serna, Jose Antonio; et al, Organic & Biomolecular Chemistry, 2008, 6(20), 3831-3836

Production Method 13

Reaction Conditions
1.1 Reagents: Tetrabutylammonium iodide Solvents: Dichloromethane ;  rt
1.2 Catalysts: Trimethylsilyl triflate Solvents: Dichloromethane ;  rt
Reference
Highly efficient and stereoselective synthesis of β-glycolipids
Morales-Serna, Jose Antonio; et al, Organic & Biomolecular Chemistry, 2008, 6(3), 443-446

Production Method 14

Reaction Conditions
1.1 Reagents: Silver carbonate Solvents: Toluene ;  12 h, rt
1.2 Reagents: Triethylamine
Reference
A simple, mild, and regioselective method for the benzylation of carbohydrate derivatives promoted by silver carbonate
Malik, Satish; et al, Carbohydrate Research, 2010, 345(5), 559-564

Production Method 15

Reaction Conditions
1.1 Reagents: Silver carbonate Catalysts: Iodine Solvents: Dichloromethane
1.2 Solvents: Dichloromethane
Reference
Elucidation of the Mechanism of Polysaccharide Cleavage by Chondroitin AC Lyase from Flavobacterium heparinum
Rye, Carl S.; et al, Journal of the American Chemical Society, 2002, 124(33), 9756-9767

Production Method 16

Reaction Conditions
1.1 Catalysts: 2762718-40-9 Solvents: Dichloromethane ;  5 h, rt
Reference
Organocatalysis Linked to Charge-Enhanced Acidity with Superelectrophilic Traits
Smajlagic, Ivor; et al, ACS Catalysis, 2022, 12(2), 1128-1138

Production Method 17

Reaction Conditions
1.1 Catalysts: Phenylacetylene ,  Gold trichloride Solvents: Dichloromethane ;  35 - 39 °C; 10 min, 35 - 39 °C
1.2 Solvents: Water ;  35 - 39 °C
Reference
AuCl3- and AuCl3-Phenylacetylene-Catalyzed Glycosylations by Using Glycosyl Trichloroacetimidates
Roy, Rashmi; et al, European Journal of Organic Chemistry, 2015, 2015(18), 4000-4005

Production Method 18

Reaction Conditions
1.1 Catalysts: Indium trichloride Solvents: Dichloromethane ;  0 - 5 °C; 6.5 h, 30 °C
Reference
InCl3.3H2O: An efficient lewis acid catalyst for stereoselective O-glycosidation reactions of per-O-acetylglycopyranosyl trichloroacetimidates
Ghosh, Rina; et al, Indian Journal of Chemistry, 2003, (3), 602-604

Production Method 19

Reaction Conditions
1.1 Catalysts: Silver triflate ,  Gold trichloride Solvents: Dichloromethane ;  25 min, 35 - 39 °C
Reference
AuCl3-AgOTf promoted O-glycosylation using anomeric sulfoxides as glycosyl donors at room temperature
Palanivel, Ashokkumar; et al, Carbohydrate Research, 2017, 437, 43-49

Production Method 20

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ;  -78 °C
Reference
Synthesis of the mixed acetal segment of S-glyceroplasmalopsychosine
Parhi, Ajit K.; et al, Tetrahedron, 2008, 64(42), 9821-9827

Production Method 21

Reaction Conditions
1.1 Solvents: Carbon dioxide ;  rt → 90 °C; 24 h, 1500 psi, 90 °C
Reference
Metal-free and VOC-free O-glycosylation in supercritical CO2
Cardona, Adria; et al, Green Chemistry, 2017, 19(11), 2687-2694

Production Method 22

Reaction Conditions
1.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Acetonitrile ;  rt; 4 h, rt
1.2 Reagents: Silver triflate Solvents: Dichloromethane ;  6 - 16 h, rt
Reference
N-glycosyl amides as glycosyl donors in stereoselective glycosylation reactions
Pleuss, Norbert; et al, Synthesis, 2005, (1), 122-130

Production Method 23

Reaction Conditions
1.1 Reagents: Carbon tetrabromide ,  Triphenylphosphine Solvents: Acetonitrile ;  rt; 4 h, rt
1.2 Reagents: Silver triflate Solvents: Dichloromethane ;  6 - 16 h, rt
Reference
N-glycosyl amides as glycosyl donors in stereoselective glycosylation reactions
Pleuss, Norbert; et al, Synthesis, 2005, (1), 122-130

Production Method 24

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Acetic acid ;  0 °C → rt; 2.5 h, rt
2.1 Reagents: Silver carbonate Solvents: Dichloromethane ;  30 min, rt
2.2 Solvents: Dichloromethane ;  15 min, rt; 30 min, rt; 24 h, rt
2.3 Catalysts: Sodium methoxide Solvents: Methanol ;  1 h, rt
2.4 Reagents: Amberlite IR 120 ;  pH 7
Reference
Hypoxia-activated small molecule-induced gene expression
Collins, Sarah L.; et al, ChemRxiv, 2018, 1, 1-16

Production Method 25

Reaction Conditions
1.1 Catalysts: Bismuth nitrate ;  rt → 60 °C; 3 h, 60 °C
1.2 Reagents: Pyridine ;  rt
Reference
Direct Glycosylation of Unprotected and Unactivated Sugars Using Bismuth Nitrate Pentahydrate
Polanki, Innaiah K.; et al, Journal of Carbohydrate Chemistry, 2015, 34(4), 196-205

Production Method 26

Reaction Conditions
1.1 Reagents: (-)-β-Pinene Catalysts: Tetrabutylammonium iodide Solvents: Dichloromethane ;  3 h, 0 °C; 0 °C → rt; overnight, rt
1.2 Solvents: Methanol ;  2 h, reflux
1.3 Reagents: Pyridine ;  overnight, rt
1.4 Reagents: Methanol
Reference
Direct Glycosylation of Bioactive Small Molecules with Glycosyl Iodide and Strained Olefin as Acid Scavenger
Gu, Xiangying; et al, Journal of Organic Chemistry, 2014, 79(3), 1100-1110

benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside Raw materials

benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside Preparation Products

Additional information on benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside

Chemical and Biological Properties of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside (CAS No. 83113-54-6)

Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside (CAS No. 83113-54-6) is a well-characterized glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a beta-D-glucopyranose core acetylated at all hydroxyl positions and protected by benzyl groups, serves as a versatile intermediate in synthetic chemistry and a valuable tool in studying carbohydrate-mediated biological processes.

The structure of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside consists of a glucose unit where the hydroxyl groups at positions 2, 3, 4, and 6 are acetylated to enhance stability and reactivity. Additionally, the anomeric hydroxyl group at position 1 is linked to a benzyl group, which provides further protection while maintaining the glycosidic linkage. This configuration makes it an ideal candidate for various chemical modifications and biological assays.

In recent years, the study of carbohydrate derivatives has seen remarkable advancements due to their pivotal role in cellular recognition, immune responses, and disease mechanisms. Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside has been widely utilized in the synthesis of complex carbohydrates and glycoconjugates. Its stability under various reaction conditions allows for efficient functionalization via selective deprotection strategies, making it a preferred choice for researchers exploring glycoscience.

One of the most compelling applications of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside is in the development of carbohydrate-based drugs. The ability to modify its structure enables the creation of novel glycosides with enhanced bioavailability and targeted biological activity. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activities and receptor interactions relevant to inflammatory diseases and cancer.

Recent studies have highlighted the significance of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside in understanding carbohydrate-protein interactions. Researchers have employed this compound to probe the binding mechanisms of lectins and glycosidases, which are critical for cellular processes such as cell adhesion and pathogen recognition. The acetylated and benzyl-protected groups provide a scaffold that allows for precise structural modifications while maintaining the integrity of the glycosidic linkage.

The pharmaceutical industry has also shown interest in Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside due to its potential as an intermediate in drug synthesis. Its structural features make it suitable for generating complex glycosidic architectures found in natural products and synthetic drugs. For example, modifications at the anomeric center can lead to different stereoisomers with varying biological activities, offering opportunities for structure-activity relationship studies.

Moreover, Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside has been used in the field of vaccine development. Carbohydrate antigens are essential components of many bacterial and viral pathogens. By synthesizing derivatives of this compound that mimic these antigens, researchers can develop vaccines that elicit robust immune responses. The stability and reactivity of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside facilitate its incorporation into vaccine formulations designed to combat infectious diseases.

The role of Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside extends beyond synthetic chemistry into materials science. Its ability to form stable complexes with other molecules has led to its use in developing novel materials with applications in drug delivery systems. These materials can enhance the solubility and stability of bioactive compounds while ensuring controlled release profiles.

In conclusion, Benzyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside (CAS No.83113-54-6) is a multifaceted compound with significant implications in chemical biology,pharmaceutical research,and material science。 Its structural versatility,stability,and reactivity make it an indispensable tool for researchers exploring carbohydrate chemistry。 As our understanding of glycoscience continues to evolve,the applications of this compound are expected to expand,offering new insights into disease mechanisms and therapeutic strategies.

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